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Compound of Interest

Compound Name: Chlorophyll c2

Cat. No.: B1255434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorophyll c2 is a key accessory pigment in many marine phytoplankton, including diatoms

and dinoflagellates. Unlike the more commonly studied chlorophylls a and b, chlorophyll c2
plays a crucial role in harvesting blue-green light, which penetrates deeper into the water

column. The fluorescence of chlorophyll c2 provides a sensitive, non-invasive probe into the

photosynthetic efficiency and physiological state of these important primary producers.

Understanding the fluorescence characteristics of chlorophyll c2 is vital for marine biology

research, ecotoxicology studies, and the development of novel compounds that may interact

with the photosynthetic machinery.

These application notes provide a detailed protocol for the extraction and measurement of

chlorophyll c2 fluorescence, aimed at ensuring accurate and reproducible results for

researchers in various fields.

Data Presentation
Table 1: Spectroscopic Properties of Chlorophyll c2 in
Various Solvents
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Solvent
Excitation
Maximum (nm)

Emission
Maximum (nm)

Molar
Extinction
Coefficient (L
mol⁻¹ cm⁻¹)

Notes

90% Acetone
~448, ~580,

~630
~635 44.7 at 448 nm

The Soret peak

is around 448

nm, with Q-

bands at

approximately

580 nm and 630

nm.

100% Methanol
~448, ~580,

~632
~635 44.1 at 448 nm

Spectral

properties are

similar to those

in acetone.

100% Ethanol
~448, ~580,

~632
~635 42.8 at 448 nm

Ethanol is also a

suitable solvent

for chlorophyll

extraction and

analysis.

Note: The exact peak positions may vary slightly depending on the specific isomeric

composition and the purity of the solvent.

Table 2: Recommended Spectrofluorometer Settings
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Parameter Recommended Setting Rationale

Excitation Wavelength 448 nm

Corresponds to the Soret

absorption peak of chlorophyll

c2 for maximum signal.

Emission Wavelength Range 600 - 700 nm
To capture the full emission

spectrum of chlorophyll c2.

Excitation Slit Width 5 nm

A balance between signal

intensity and spectral

resolution.

Emission Slit Width 5 nm

A balance between signal

intensity and spectral

resolution.

Integration Time 0.1 - 1.0 s

Adjust to achieve a good

signal-to-noise ratio without

saturating the detector.

Scan Speed 100 - 600 nm/min
Slower speeds can improve

the signal-to-noise ratio.

Experimental Protocols
I. Extraction of Chlorophyll c2 from Algal Cells
This protocol describes the extraction of chlorophyll pigments from marine diatoms or

dinoflagellates.

Materials:

Algal culture (e.g., Phaeodactylum tricornutum, Amphidinium carterae)

90% Acetone (v/v in water), pre-chilled to 4°C

Magnesium carbonate (MgCO₃) or a suitable buffer to neutralize acids

Centrifuge and centrifuge tubes
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Glass fiber filters (e.g., GF/F)

Filtration apparatus

Mortar and pestle or sonicator

Volumetric flasks

Amber vials for storage

Procedure:

Harvesting Algal Cells:

Harvest a known volume of algal culture in the exponential growth phase by filtration onto

a glass fiber filter under low vacuum.

The volume to be filtered will depend on the cell density of the culture. Aim for a sufficient

amount of biomass to yield a colored extract.

Cell Lysis and Pigment Extraction:

Immediately place the filter in a mortar containing a small amount of 90% acetone and a

pinch of magnesium carbonate.

Grind the filter and cells thoroughly with a pestle until the filter is completely disintegrated

and the solvent is intensely colored.

Alternatively, place the filter in a centrifuge tube with 90% acetone and sonicate on ice.

Perform all extraction steps under dim light to prevent photodegradation of the pigments.

[1]

Clarification of the Extract:

Transfer the acetone extract to a centrifuge tube.
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Rinse the mortar and pestle with a small amount of 90% acetone and add the rinsing to

the centrifuge tube.

Centrifuge the extract at 4,000 x g for 10 minutes at 4°C to pellet the cell debris and filter

fibers.

Sample Preparation for Measurement:

Carefully transfer the supernatant to a clean volumetric flask.

Bring the extract to a final known volume with 90% acetone.

Store the extract in a sealed amber vial at -20°C if not for immediate use. For best results,

analyze the fluorescence on the same day as extraction.

II. Measurement of Chlorophyll c2 Fluorescence
This protocol outlines the procedure for measuring the fluorescence emission spectrum of the

chlorophyll c2 extract.

Materials:

Chlorophyll c2 extract (from Protocol I)

Quartz cuvette (1 cm path length)

Spectrofluorometer

Procedure:

Instrument Warm-up and Setup:

Turn on the spectrofluorometer and allow the lamp to warm up for at least 30 minutes to

ensure a stable light output.

Set the instrument parameters according to Table 2.

Blank Measurement:
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Fill the quartz cuvette with 90% acetone (or the solvent used for extraction).

Place the cuvette in the sample holder and record a blank spectrum. This will be

subtracted from the sample spectrum to correct for solvent Raman scattering and other

background signals.

Sample Measurement:

Rinse the cuvette with a small amount of the chlorophyll c2 extract before filling it.

Fill the cuvette with the chlorophyll c2 extract. Ensure that the absorbance of the solution

at the excitation wavelength (448 nm) is below 0.1 to avoid inner filter effects. Dilute the

sample with 90% acetone if necessary.

Place the cuvette in the sample holder and record the fluorescence emission spectrum

from 600 nm to 700 nm.

Data Analysis:

Subtract the blank spectrum from the sample spectrum.

Identify the wavelength of maximum fluorescence emission. For chlorophyll c2, this is

expected to be around 635 nm.

Mandatory Visualizations
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Caption: Experimental workflow for chlorophyll c2 fluorescence measurement.
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Caption: Energy dissipation pathways for excited chlorophyll c2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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